Cas no 14617-97-1 (Butanoic acid, 3-nitrophenyl ester)

• Product Name: Butanoic acid, 3-nitrophenyl ester
• CAS No: 14617-97-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1315821
• PubChem ID: 551246
• Update Time: 2025-04-20

Butanoic acid, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-nitrophenyl ester
• (3-nitrophenyl) butanoate
• Butanoic acid m-nitrophenyl ester
• Butanoic acid 3-nitrophenyl ester
• 3-Nitrophenyl butyrate #
• DTXSID50338800
• 14617-97-1
• m-Nitrophenyl butyrate
• SCHEMBL4849025
• RANXQNXWSFGIES-UHFFFAOYSA-N
• Butyric acid, m-nitrophenyl ester

• Inchi： 1S/C10H11NO4/c1-2-4-10(12)15-9-6-3-5-8(7-9)11(13)14/h3,5-7H,2,4H2,1H3
• InChI Key： RANXQNXWSFGIES-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C(CCC)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44